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Compound of Interest

Compound Name: VO-Ohpic trihydrate
Cat. No.: B15606496
Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of VO-Ohpic trihydrate (CAS
Number: 476310-60-8), a potent and selective inhibitor of the tumor suppressor protein,
Phosphatase and Tensin Homolog (PTEN). This document consolidates key findings on its
mechanism of action, biochemical and cellular activity, and its effects on relevant signaling
pathways.

Chemical and Physical Properties

VO-Ohpic trihydrate is a vanadium-based organometallic compound.[1][2] Its chemical
structure and properties are summarized in the table below.
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Property Value Reference
CAS Number 476310-60-8 [11[3]
Molecular Formula C12H16N2011V [1]
Molecular Weight 415.20 g/mol [11[3]

VO-Ohpic (hydrate), (OC-6-
45)-aqua(3-hydroxy-2-
pyridinecarboxylato-kN?,kO?)
Synonyms [3-(hydroxy-kO)-2- [4]
pyridinecarboxylato(2-)-
kKO?]oxo-vanadate(1-),

hydrogen, trihydrate

Soluble in DMSO (>10
Solubility mg/mL), PBS (pH 7.2) at 1 [415116]

mg/ml. Insoluble in water.

Store at -20°C for long-term
Storage [1][7]
storage.

Mechanism of Action and Biochemical Activity

VO-Ohpic is a highly potent, reversible, and non-competitive inhibitor of PTEN's lipid
phosphatase activity.[3][8] PTEN is a crucial negative regulator of the PISK/Akt/mTOR signaling
pathway, which is central to cell growth, proliferation, and survival.[4][9][10] By inhibiting PTEN,
VO-Ohpic prevents the dephosphorylation of phosphatidylinositol (3,4,5)-trisphosphate (PIP3),
leading to the accumulation of PIP3 at the plasma membrane.[1][9][11] This, in turn, promotes
the phosphorylation and activation of downstream effectors, most notably the serine/threonine
kinase Akt.[1][11][12]

The inhibitory activity of VO-Ohpic against PTEN and its selectivity over other phosphatases
are detailed in the following tables.

Table 1: In Vitro Inhibitory Activity of VO-Ohpic trihydrate
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Target ICs0 (NM) Assay Conditions Reference
PTEN 35+2 PIPs3-based assay [13]

PTEN 46 £ 10 OMFP-based assay [718]

SHP1 975 pNPP as substrate [14]

PTPp >10,000 Not specified [13]

SopB High nanomolar range  Not specified [13]
Myotubularin >10,000 Not specified [13]

SAC1 >10,000 Not specified [13]

Table 2: Kinetic Parameters for PTEN Inhibition by VO-Ohpic trihydrate

Parameter Value (nM) Description Reference

Competitive inhibition
Kic 27+6 [31[7118]
constant

Uncompetitive
Kiu 45+ 11 o [B1[71I8]
inhibition constant

Signaling Pathway

The primary signaling pathway affected by VO-Ohpic is the PISK/Akt/mTOR pathway. Inhibition
of PTEN by VO-Ohpic leads to the activation of this pro-survival and pro-growth cascade.
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Caption: Inhibition of PTEN by VO-Ohpic trihydrate leads to the activation of the
PISK/Akt/mTOR signaling pathway.

Experimental Protocols
In Vitro PTEN Inhibition Assay (OMFP-based)

This protocol is adapted from Mak et al., 2010.[3][8]

e Reagents:

[¢]

Recombinant human PTEN enzyme.

[¢]

VO-Ohpic trihydrate stock solution (e.g., 100 uM in DMSO).

[e]

Assay buffer (composition not specified in the abstract, but typically a buffered saline
solution with reducing agents).

[e]

3-O-methylfluorescein phosphate (OMFP) substrate.

e Procedure:

[¢]

Prepare serial dilutions of VO-Ohpic trihydrate in assay buffer containing 1% DMSO.

o Pre-incubate the PTEN enzyme with the various concentrations of VO-Ohpic for 10
minutes at room temperature.

o Initiate the phosphatase reaction by adding OMFP to a final concentration of 200 uM.
o Monitor the change in fluorescence over time using a fluorescence plate reader.
o Correct for background fluorescence from VO-Ohpic in the assay buffer.

o Calculate the ICso value by plotting the percentage of inhibition against the logarithm of the
inhibitor concentration.

In Vivo Mouse Model of Myocardial Infarction

This protocol is a general description based on information from supplier datasheets.[7]
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e Animals:

o Male C57BL/6 mice.

e Reagents:

[¢]

VO-Ohpic trihydrate.

Saline solution.

[e]

Pentobarbital for anesthesia.

o

[¢]

Triphenyltetrazolium chloride (TTC) for infarct size determination.

e Procedure:

[e]

Anesthetize mice with pentobarbital (70 mg/kg).

o Administer VO-Ohpic trihydrate (10 pg/kg) via intra-peritoneal injection 30 minutes before
ischemia. The control group receives a saline injection.

o Induce ischemia by occluding the left coronary artery for 30 minutes.
o Initiate reperfusion by loosening the ligature for 120 minutes.
o Euthanize the animals and excise the hearts.

o Determine the myocardial infarct size using TTC staining.

Cellular Senescence Assay in Hepatocellular Carcinoma
Cells

This protocol is based on the study by Augello et al., 2016.[5][15]
e Cell Lines:
o Hep3B (low PTEN expression)

o PLC/PRF/5 (high PTEN expression)
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o SNU475 (PTEN-negative)

e Reagents:

o VO-Ohpic trihydrate.

o Cell culture medium appropriate for each cell line.

o Senescence-associated (-galactosidase (SA-[3-gal) staining Kit.

e Procedure:

[e]

Culture the HCC cell lines in their respective growth media.

o

Treat the cells with varying concentrations of VO-Ohpic (e.g., 500 nM) for 72 hours.

[¢]

Fix the cells and stain for SA-B-gal activity according to the manufacturer's protocol.

[e]

Analyze the cells under a microscope to determine the percentage of SA-[3-gal positive
(senescent) cells.

Logical Workflow for Assessing PTEN Inhibition

The following diagram illustrates a typical workflow for evaluating the efficacy of a PTEN
inhibitor like VO-Ohpic trihydrate.
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Caption: A logical workflow for the evaluation of a PTEN inhibitor from biochemical
characterization to in vivo studies.

Conclusion

VO-Ohpic trihydrate is a valuable research tool for studying the roles of the
PTEN/PI3K/Akt/mTOR signaling pathway in various physiological and pathological processes.
Its high potency and selectivity for PTEN make it a suitable candidate for preclinical studies in
areas such as diabetes, cardiovascular diseases, and certain types of cancer.[1][12][15][16]
Further research is warranted to fully elucidate its therapeutic potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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